9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)-

• CAS RN: 16388-74-2
• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 1-amino-4-anilino-2-[2-(dimethylamino)ethylsulfanyl]anthracene-9,10-dione
• InChI: InChI=1S/C24H23N3O2S/c1-27(2)12-13-30-19-14-18(26-15-8-4-3-5-9-15)20-21(22(19)25)24(29)17-11-7-6-10-16(17)23(20)28/h3-11,14,26H,12-13,25H2,1-2H3
• InChI Key: MKHJJUBOMCBUMW-UHFFFAOYSA-N
• SMILES: CN(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N

Description

9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)- is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is known to possess several biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)- is not fully understood. However, it is believed that this compound exerts its anticancer activity by inducing oxidative stress and DNA damage in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Apart from its anticancer activity, 9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)- has also been shown to possess several other biochemical and physiological effects. It has been shown to possess potent antioxidant activity, which makes it a promising candidate for the treatment of oxidative stress-related diseases. Additionally, it has also been shown to possess anti-inflammatory and antimicrobial activity.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)- in lab experiments is its potent anticancer activity. This makes it a promising candidate for the development of new anticancer drugs. However, one of the limitations of using this compound is its toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)-. One of the primary areas of research is the development of new anticancer drugs based on this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research, such as the treatment of oxidative stress-related diseases.

Synthesis Methods

The synthesis of 9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)- is a complex process that involves several steps. One of the commonly used methods for synthesizing this compound is the reaction of 9,10-anthraquinone with 2-(dimethylamino)ethylthiol in the presence of a suitable catalyst. The resulting intermediate is then reacted with aniline to obtain the final product.

Scientific Research Applications

9,10-Anthracenedione, 1-amino-2-[[2-(dimethylamino)ethyl]thio]-4-(phenylamino)- has been extensively studied for its potential applications in scientific research. One of the primary applications of this compound is in the field of cancer research. It has been shown to possess potent anticancer activity against several types of cancer cells, including breast, lung, and prostate cancer cells.